Cas no 1341193-94-9 (3-ethylcyclopentane-1-sulfonyl chloride)

• Product Name: 3-ethylcyclopentane-1-sulfonyl chloride
• CAS No: 1341193-94-9
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• MDL: MFCD20340462
• CID: 5178713
• PubChem ID: 64514082
• Update Time: 2025-06-10

3-ethylcyclopentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-ethylcyclopentane-1-sulfonyl chloride
• 3-ethylcyclopentane-1-sulfonylchloride
• Cyclopentanesulfonyl chloride, 3-ethyl-

• MDL： MFCD20340462
• Inchi： 1S/C7H13ClO2S/c1-2-6-3-4-7(5-6)11(8,9)10/h6-7H,2-5H2,1H3
• InChI Key： HAYUYJZSJGWVLP-UHFFFAOYSA-N
• SMILES： ClS(C1CCC(CC)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-ethylcyclopentane-1-sulfonyl chloride

Professional Introduction to 3-Ethylcyclopentane-1-Sulfonyl Chloride (CAS No. 1341193-94-9)

3-Ethylcyclopentane-1-sulfonyl chloride, a compound with the chemical formula C₈H₁₅ClO₂S, is a specialized organic intermediate that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS number CAS No. 1341193-94-9, is particularly valued for its role in synthesizing various bioactive molecules. The presence of a sulfonyl chloride functional group makes it a versatile reagent in organic synthesis, enabling the formation of sulfonamides and other sulfur-containing derivatives that are crucial in drug development.

The utility of 3-ethylcyclopentane-1-sulfonyl chloride extends across multiple domains, including medicinal chemistry and material science. Its structural motif, featuring a cyclopentane ring substituted with an ethyl group and a sulfonyl chloride moiety, provides a stable scaffold for further functionalization. This characteristic has made it a preferred choice for researchers aiming to develop novel therapeutic agents. The compound's reactivity allows for the introduction of various functional groups, facilitating the creation of complex molecular architectures essential for drug discovery.

In recent years, there has been a surge in research focused on the development of sulfonamide-based drugs due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them indispensable in modern medicine. The synthesis of sulfonamides often relies on sulfonyl chlorides as key intermediates, which underscores the importance of compounds like 3-ethylcyclopentane-1-sulfonyl chloride. Its ability to undergo nucleophilic substitution reactions with amines and alcohols makes it an invaluable tool in constructing sulfonamide derivatives.

One of the most compelling aspects of 3-ethylcyclopentane-1-sulfonyl chloride is its application in the synthesis of protease inhibitors. Proteases play a critical role in numerous biological processes, and their inhibition is often targeted in the treatment of diseases such as HIV/AIDS and cancer. Researchers have leveraged the reactivity of this compound to develop potent protease inhibitors that exhibit high selectivity and efficacy. The cyclopentane ring's rigid structure helps stabilize the transition state during enzymatic reactions, enhancing the inhibitory activity of the resulting sulfonamides.

The pharmaceutical industry has also explored the use of 3-ethylcyclopentane-1-sulfonyl chloride in the development of anti-inflammatory agents. Sulfonamide derivatives have shown promise in modulating inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to introduce sulfonamide moieties into bioactive molecules has enabled the creation of novel anti-inflammatory drugs with improved pharmacokinetic profiles.

Beyond pharmaceutical applications, 3-ethylcyclopentane-1-sulfonyl chloride has found utility in material science. Its structural features make it suitable for designing polymers and coatings with enhanced thermal stability and mechanical strength. Researchers have incorporated this compound into polymer matrices to improve their resistance to degradation under harsh conditions. This innovation has opened up new possibilities for developing advanced materials with applications ranging from aerospace to electronics.

The synthesis of 3-ethylcyclopentane-1-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. Typically, it is prepared through the sulfonylation of cyclopentanone derivatives followed by chlorination. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for industrial-scale production. The advancements in synthetic methodologies have further facilitated its integration into diverse chemical processes.

The safety profile of 3-ethylcyclopentane-1-sulfonyl chloride is another critical consideration in its application. While sulfonyl chlorides can be reactive under certain conditions, proper handling protocols ensure safe usage in laboratory and industrial settings. Researchers adhere to stringent guidelines to minimize risks associated with their handling and storage. This underscores the importance of rigorous safety measures when working with such compounds.

The future prospects for 3-ethylcyclopentane-1-sulfonyl chloride are promising, given its broad utility across multiple scientific disciplines. Ongoing research continues to uncover new applications and refine synthetic strategies for this versatile intermediate. As drug discovery efforts intensify, compounds like this will remain indispensable tools for chemists and pharmacologists seeking to develop innovative therapeutic solutions.

In conclusion, 3-Ethylcyclopentane-1-sulfonyl chloride (CAS No.1341193-94-9) stands out as a pivotal compound in modern chemical research. Its unique structural features and reactivity make it an invaluable asset in pharmaceutical synthesis, material science, and beyond. The continued exploration of its applications will undoubtedly lead to further advancements in medicine and technology.